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Compound of Interest

Compound Name: 4-(3-Isocyanopropyl)morpholine
CAS No.: 32835-58-8
Cat. No.: B1586870
Get Quote
. J

Introduction & Molecule Profile

4-(3-Isocyanopropyl)morpholine is a bifunctional building block featuring a morpholine ring
(tertiary amine/ether) and a reactive isocyanide (isonitrile) tail. It is a critical reagent in
multicomponent reactions (MCRS), specifically the Ugi and Passerini reactions, enabling the
rapid synthesis of peptidomimetics and heterocyclic libraries.

Compound Profile:

IUPAC Name: 4-(3-Isocyanopropyl)morpholine[1][2]

CAS Number: 32835-58-8[1][2]

Formula: CsH14N20

Molecular Weight: 154.21 g/mol

Key Feature: The terminal isocyanide group (-N=C) is isoelectronic with carbon monoxide,
possessing a unique "carbene-like" reactivity.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1586870#bc-rfq
https://www.benchchem.com/product/b1586870/docs?utm_src=pdf-body#application-note-analytical-characterization-of-4-3-isocyanopropyl-morpholine
https://www.benchchem.com/product/b1586870/docs?utm_src=pdf-body#application-note-analytical-characterization-of-4-3-isocyanopropyl-morpholine
https://www.alchempharmtech.com/product/32835-58-8/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3309430.aspx
https://www.alchempharmtech.com/product/32835-58-8/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3309430.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Critical Safety Advisory: The "Stench" Protocol

WARNING: Alkyl isocyanides possess an overpowering, vile odor described as "repulsive” and
"nauseating.” This odor is detectable at ppb levels and adheres tenaciously to clothing and
skin.

o Containment: All handling must occur within a high-efficiency fume hood.

e Quenching Agent: Do not wash glassware with water alone. Quench all equipment with 10%
Sulfuric Acid in Ethanol or Acidic Bleach (Sodium Hypochlorite) to hydrolyze the isocyanide
to the odorless formamide or amine before removal from the hood.

Characterization Workflow

The following flowchart outlines the logic for validating the identity and quality of the material.
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Figure 1: Step-by-step decision tree for the characterization of 4-(3-
Isocyanopropyl)morpholine.

Spectroscopic Identification (The "Fingerprint")
A. Fourier Transform Infrared Spectroscopy (FT-IR)

The isocyanide functional group provides the most definitive spectroscopic signature in organic
chemistry.

e Method: ATR (Attenuated Total Reflectance) or Liquid Film (NaCl plates).

o Target Signal: Look for a solitary, sharp, and strong absorption band.
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e Acceptance Criteria:
o Wavenumber: 2145 + 10 cm~?
o Interpretation: This band corresponds to the -N=C stretching vibration.
o Differentiation:
= Nitrile (-C=N): Appears weaker and higher, ~2250 cm~2.
» |socyanate (-N=C=0):[3][4][5] Appears broader and higher, ~2270 cm~1.[6]

» Formamide (Hydrolysis Product): Loss of 2145 cm~1; appearance of C=0 stretch at
~1670 cm~1.

B. Nuclear Magnetic Resonance (NMR)

NMR confirms the integrity of the propyl linker and the morpholine ring.
Protocol: Dissolve ~10 mg in CDCls.

Table 1: 1H NMR Peak Assignments (400 MHz, CDCIs)
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BENGHE
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13C NMR Diagnostic:
 Isocyanide Carbon: Look for a characteristic triplet (1:1:1) at ~156-158 ppm.

o Why a triplet? This is due to *J coupling between the isocyanide Carbon and the
quadrupolar N nucleus (Spin = 1). This is a definitive proof of the isocyanide structure.

Purity Analysis (GC-MS)

Due to the volatility of this compound (MW 154.2), Gas Chromatography is superior to HPLC.
Method Parameters:

e Column: HP-5ms or DB-5 (5% Phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25um.

o Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

e Inlet: Split (20:1), 200°C. Note: Keep inlet temp moderate to prevent thermal isomerization to

nitrile.
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e Oven Program:
o Hold 60°C for 2 min.
o Ramp 15°C/min to 250°C.
o Hold 3 min.
e Detector: MS (EI, 70eV) or FID.
o Expected Retention: The morpholine derivative is moderately polar; expect elution mid-run.
e MS Fragmentation:
o Molecular lon: m/z 154 [M]+
o Base Peak: m/z 100 (Morpholinomethyl fragment).
o Loss of NC: m/z 128 [M - 26].

Functional Assay: The Ugi Reactivity Test

To verify the chemical activity of the isocyanide group (and ensure it hasn't degraded to
formamide), perform a standard Ugi 4-Component Reaction (U-4CR).

Protocol:

e Reagents:

o

Benzaldehyde (1.0 eq)

[¢]

Acetic Acid (1.0 eq)

[¢]

Propylamine (1.0 eq)

o

Analyte: 4-(3-Isocyanopropyl)morpholine (1.0 eq)

o

Solvent: Methanol (0.5 M concentration)
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e Procedure: Mix amine and aldehyde in methanol for 15 min (imine formation). Add acid and
the isocyanide analyte.[7][8] Stir at RT for 2 hours.

e Analysis: Monitor by TLC or LC-MS.

e Success Criteria: Complete consumption of the isocyanide and formation of the bis-amide
product (Ugi adduct).
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Figure 2: Mechanism of the Ugi Functional Assay. The Isocyanide attacks the iminium/acid
complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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